1-(4-Methoxy-2-nitrophenyl)piperazine hydrochloride

• IUPAC Name: 1-(4-methoxy-2-nitrophenyl)piperazine;hydrochloride
• InChI: InChI=1S/C11H15N3O3.ClH/c1-17-9-2-3-10(11(8-9)14(15)16)13-6-4-12-5-7-13;/h2-3,8,12H,4-7H2,1H3;1H
• InChI Key: SCLRHZIZIRHLQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N2CCNCC2)[N+](=O)[O-].Cl
• Molecular Formula: C11H16ClN3O3
• Molecular Weight: 273.71 g/mol
• CAS No.: 299912-45-1

Description

“1-(4-Methoxy-2-nitrophenyl)piperazine hydrochloride” is a chemical compound with the molecular formula C11H15N3O3. It is used as an intermediate in the preparation of angiogenesis inhibitors. It can also be used to functionalize pyrazolylvinyl ketones via Aza-Michael addition reaction.

Synthesis Analysis

The synthesis of piperazine derivatives, such as “this compound”, has been a subject of research in recent years. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular weight of “this compound” is 237.26. More detailed structural information can be found in databases like ChemSpider.

Chemical Reactions Analysis

“this compound” can be used to functionalize pyrazolylvinyl ketones via Aza-Michael addition reaction. It can also be used to prepare cyclic amine substituted Tröger’s base derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not explicitly mentioned in the retrieved sources. For detailed information, databases like ChemSpider can be consulted.

Scientific Research Applications

Overview of Piperazine Derivatives in Therapeutic Use

Piperazine derivatives, including 1-(4-Methoxy-2-nitrophenyl)piperazine hydrochloride, have found extensive therapeutic applications due to their versatile medicinal properties. These compounds play a crucial role in the development of drugs with various therapeutic uses such as antipsychotic, antihistamine, antidepressant, anticancer, antiviral, and anti-inflammatory properties, among others. The modification of the substitution pattern on the piperazine nucleus can significantly influence the medicinal potential of the resultant molecules, demonstrating the critical importance of structural design in drug development (Rathi et al., 2016).

Piperazine in Pharmacology and Drug Development

The piperazine moiety is a common feature in many drugs used to treat depression, psychosis, or anxiety, showcasing its importance in central nervous system (CNS) pharmacology. This includes drugs like buspirone, nefazodone, trazodone, aripiprazole, perospirone, and ziprasidone. These drugs undergo extensive metabolism, including N-dealkylation to 1-aryl-piperazines, which are known for their variety of serotonin receptor-related effects. This highlights the significance of piperazine derivatives in enhancing pharmacological actions and improving drug efficacy (Caccia, 2007).

Piperazine-Based Antidepressants: Significance and SAR

The presence of a piperazine substructure in most marketed antidepressants underlines its critical role in CNS activity and specific binding conformations of these agents. The piperazine ring contributes not only to the favorable CNS pharmacokinetics but also plays a significant role in the mechanism of action of antidepressants. Understanding the structure-activity relationships (SAR) of piperazine-based antidepressants can provide crucial insights into the design and optimization of new therapeutic agents (Kumar et al., 2021).

Safety and Hazards

When handling “1-(4-Methoxy-2-nitrophenyl)piperazine hydrochloride”, it is advised to avoid contact with skin and eyes, avoid formation of dust and aerosols, and ensure adequate ventilation. In case of a spill or leak, personnel should be evacuated to safe areas.